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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596059

An In-depth Technical Guide to Enhydrin Chlorohydrin (CAS Number 38230-99-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Enhydrin chlorohydrin (CAS No. 38230-99-8) is a sesquiterpenoid lactone, a class of natural
products known for a wide range of biological activities. While specific experimental data for
this particular compound is limited in publicly accessible literature, this guide provides a
comprehensive overview of its known physicochemical properties and infers its potential
pharmacological activities based on the broader class of sesquiterpenoid lactones and
compounds isolated from Enhydra fluctuans. This document aims to serve as a foundational
resource for researchers and professionals in drug development by summarizing available
data, suggesting potential mechanisms of action, and providing detailed experimental protocols
for analysis and evaluation.

Physicochemical Properties

Quantitative data for Enhydrin chlorohydrin is sparse. The following table summarizes the
available information. It is important to note that properties such as melting point, boiling point,
and solubility have not been found in the reviewed literature.
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Property Value Source
CAS Number 38230-99-8 [11[2]
Chemical Formula C23H29CIO10 [2]
Molecular Weight 500.93 g/mol

methyl (7E)-9-(acetyloxy)-10-
[(3-chloro-2-hydroxy-2-
methylbutanoyl)oxy]-4-methyl-
IUPAC Name g , Vo] y [2]
12-methylidene-13-0x0-3,14-
dioxatricyclo[9.3.0.0(2),?]tetrad

ec-7-ene-8-carboxylate

AlogP (Computed) 1.36 [2]
Topological Polar Surface Area
137.96 A2 [2]
(TopoPSA)
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor
yered P 10 [2]

Count

Potential Pharmacological Properties and
Mechanism of Action

Specific pharmacological studies on Enhydrin chlorohydrin are not readily available.
However, its structural classification as a sesquiterpenoid lactone allows for informed
postulation of its potential biological activities.

Cytotoxic and Antitumor Activity

Sesquiterpenoid lactones are a well-documented class of compounds exhibiting significant
cytotoxicity against various cancer cell lines.[3][4][5] The biological activity of these compounds
is often attributed to the presence of an a-methylene-y-lactone moiety, which can act as a
Michael acceptor, alkylating biological macromolecules such as proteins and DNA.[4]
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The plant genus Enhydra, from which Enhydrin chlorohydrin is likely derived, is known to
produce compounds with a range of pharmacological effects, including anticancer and cytotoxic
activities.[6][7][8] Therefore, it is highly probable that Enhydrin chlorohydrin exhibits cytotoxic
properties.

Postulated Mechanism of Action: Induction of Apoptosis

A common mechanism of action for cytotoxic sesquiterpenoid lactones is the induction of
apoptosis in cancer cells.[9] This programmed cell death can be initiated through various
signaling pathways, often involving the generation of reactive oxygen species (ROS), disruption
of mitochondrial membrane potential, and activation of caspase cascades.

Below is a generalized signaling pathway for apoptosis induction by sesquiterpenoid lactones,
which may be applicable to Enhydrin chlorohydrin.
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Caption: Postulated signaling pathway for sesquiterpenoid lactone-induced apoptosis.

Experimental Protocols

Due to the lack of specific experimental procedures for Enhydrin chlorohydrin, this section
provides detailed methodologies for the analysis of a closely related compound, enhydrin, and
a general workflow for the isolation and cytotoxicity screening of sesquiterpenoid lactones.
These protocols can serve as a robust starting point for research on Enhydrin chlorohydrin.

Analytical Method: TLC-Densitometry for Enhydrin
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This method, validated for the quantification of enhydrin in Yacon leaf extract, can be adapted
for Enhydrin chlorohydrin.[10]

Objective: To quantify Enhydrin chlorohydrin in a plant extract.

Materials:

TLC plates: Silica gel GF254

Mobile phase: Chloroform:hexane (10:1 v/v)

Standard: Enhydrin chlorohydrin (isolated and purified)

Sample: Plant extract suspected to contain Enhydrin chlorohydrin

Densitometer

Procedure:

o Standard Preparation: Prepare a stock solution of Enhydrin chlorohydrin standard in a
suitable solvent (e.g., methanol) and create a series of dilutions to generate a calibration
curve.

o Sample Preparation: Dissolve the plant extract in a suitable solvent and filter to remove
particulate matter.

o Chromatography:
o Spot known volumes of the standard solutions and the sample solution onto the TLC plate.

o Develop the plate in a chromatographic tank saturated with the mobile phase until the
solvent front reaches the desired height.

o Air-dry the plate.

o Densitometric Analysis:
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o Scan the plate using a densitometer at the wavelength of maximum absorbance for
Enhydrin chlorohydrin (e.g., 210 nm was used for enhydrin).[10]

o Record the peak areas for the standard and sample spots.

e Quantification:

o Construct a calibration curve by plotting the peak area versus the concentration of the
standard.

o Determine the concentration of Enhydrin chlorohydrin in the sample by interpolating its
peak area on the calibration curve.

Validation Parameters (to be assessed for the adapted method):

Linearity: Assessed by the correlation coefficient (R?) of the calibration curve.

e Accuracy: Determined by recovery studies (spiking a blank matrix with a known
concentration of the standard).

» Precision: Evaluated by analyzing replicate samples and expressing the result as the relative
standard deviation (%RSD).

o Limit of Detection (LOD) and Limit of Quantitation (LOQ): Calculated from the calibration
curve.

Analytical Method: HPLC-UV for Enhydrin

A validated HPLC method for the simultaneous quantification of enhydrin and uvedalin can also
be adapted.[11][12]

Objective: To develop and validate an HPLC method for the quantification of Enhydrin
chlorohydrin.

Instrumentation:

e HPLC system with a UV detector
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Column: C18 (e.g., 250 x 4.6 mm, 5 pm)

Mobile phase: Acetonitrile and water gradient

Flow rate: 1 mL/min

Detection wavelength: 210 nm (or the Amax of Enhydrin chlorohydrin)

Procedure:

Standard and Sample Preparation: As described for the TLC-Densitometry method.

Chromatographic Conditions:

o Develop a suitable gradient elution program with acetonitrile and water to achieve good
separation of Enhydrin chlorohydrin from other components in the extract.

o The column temperature should be controlled (e.g., 25 °C).

Analysis:
o Inject equal volumes of the standard solutions and the sample solution.

o Record the chromatograms and determine the retention time and peak area for Enhydrin
chlorohydrin.

Quantification and Validation: As described for the TLC-Densitometry method.

General Workflow for Isolation and Cytotoxicity
Screening

The following diagram illustrates a typical workflow for the isolation of a sesquiterpenoid
lactone from a plant source and subsequent evaluation of its cytotoxic activity.
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Caption: General experimental workflow for natural product isolation and bioactivity testing.
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Conclusion

Enhydrin chlorohydrin is a sesquiterpenoid lactone with potential as a cytotoxic agent. While
specific experimental data remains limited, this guide provides a framework for future research
by summarizing its known properties and providing adaptable experimental protocols. Further
investigation is warranted to fully elucidate its pharmacological profile and mechanism of
action, which could pave the way for its development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Enhydrin chlorohydrin CAS number 38230-99-8
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596059#enhydrin-chlorohydrin-cas-number-
38230-99-8-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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